
Technical Guide: MOPS Sodium Salt Safety &
Application Profile

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
3-(n-Morpholino) propanesulfonic

acid sodium salt

Cat. No.: B12040646 Get Quote

Part 1: Executive Technical Summary
MOPS Sodium Salt is a zwitterionic biological buffer derived from the morpholine family,

classified as one of the "Good’s Buffers."[1] Unlike its free acid counterpart (pH 2.5–4.0 in

solution), the sodium salt yields an alkaline solution (pH 10–12), making it a critical component

for "self-balancing" buffer systems where high-molarity NaOH titration is undesirable.

This guide moves beyond the standard legal requirements of a Material Safety Data Sheet

(MSDS). It integrates safety data with practical application protocols, specifically designed for

researchers requiring high-fidelity pH control in cell culture, electrophoresis, and protein

purification.

Part 2: Chemical Identity & Physicochemical Profile
To ensure experimental reproducibility, verify the identity and grade of your reagent against the

parameters below.

Table 1: Physicochemical Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12040646?utm_src=pdf-interest
https://www.himedialabs.com/media/TD/TC067.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12040646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Practical Implication

Chemical Name

3-(N-

Morpholino)propanesulfonic

acid, Sodium Salt

N/A

CAS Number 71119-22-7
Distinct from MOPS Free Acid

(CAS 1132-61-2).[2]

Formula
MW: 231.25 g/mol

(Anhydrous).[3]

pKa (25°C) 7.20 ± 0.15
Optimal buffering range: pH

6.5 – 7.[1]9.

Solubility 33% (w/w) in
Highly soluble; useful for

concentrated stocks.

pH (0.1 M aq) 10.0 – 12.0

Critical: Requires acid (HCl) or

MOPS Free Acid to lower pH.

[4]

Absorbance
Low UV absorption at

nm

Minimal interference with

DNA/Protein assays.

Stability Hygroscopic; Light Sensitive
Must be stored in dark,

desiccated conditions.

Part 3: Hazard Identification & Risk Assessment
While MOPS Sodium Salt is often classified as "Not Hazardous" under GHS in many

jurisdictions, it acts as a physical irritant in its powdered form.

Toxicology & Exposure Risks[5]
Inhalation (Primary Risk): Fine particulate dust can cause respiratory tract irritation.

Skin/Eye Contact: May cause mechanical irritation or mild chemical irritation due to the

alkaline nature (pH ~11) of the dissolved salt on moist membranes.
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Systemic Toxicity: Low. LD50 data generally suggests >2,000 mg/kg (oral, rat), but specific

data for the sodium salt is often extrapolated from the free acid.

Signal Word: WARNING (Precautionary)
H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[5]

Part 4: Safe Handling & Storage Architecture
The stability of MOPS is compromised by oxidative degradation (yellowing) when exposed to

light or high heat (autoclaving).

Storage Protocol
Environment: Store at Room Temperature (15–30°C).

Container: Amber glass or opaque plastic (HDPE) to prevent photo-oxidation.

Atmosphere: Keep tightly sealed.[5][6][7] The salt is hygroscopic; moisture absorption alters

the effective molecular weight, leading to inaccurate molarity calculations.

Diagram 1: Safe Handling & Risk Mitigation Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC352590010&productDescription=MOPS+SODIUM+SALT%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC352590010&productDescription=MOPS+SODIUM+SALT%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC352590010&productDescription=MOPS+SODIUM+SALT%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12914~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2013:21:49~~MOPS~~
http://www.thermofishersci.in/msds/mops-buffer.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12040646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling MOPS Na-Salt

PPE Check:
Nitrile Gloves, Safety Goggles,

Lab Coat, N95/P100 Mask

Weighing Station:
Use Analytical Balance

inside Fume Hood (Dust Control)

Spill Event?

Dry Sweep (Avoid Aerosol)
Place in Chemical Waste

Yes

Dissolution:
Add to water slowly
(Exothermic check)

No

Re-assess

Storage:
Dark, Desiccated, RT

Click to download full resolution via product page

Caption: Workflow for minimizing particulate exposure and managing spills during reagent

preparation.

Part 5: Technical Application Guide (Protocols)
Why use the Sodium Salt?
Researchers use MOPS Sodium Salt instead of (or with) MOPS Free Acid to minimize ionic

strength fluctuations.
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Traditional Method: MOPS Free Acid + NaOH

Adds significant

ions to adjust pH.

Optimized Method: MOPS Sodium Salt + MOPS Free Acid

Mix to achieve pH 7.2 without adding extra chloride or sodium ions.

Protocol: Preparation of 1 L of 0.1 M MOPS Buffer (pH
7.2)
Method: The "Self-Balancing" Dual-Component System

Reagents:

MOPS Sodium Salt (MW: 231.25)[5][8]

MOPS Free Acid (MW: 209.26)[2][9]

Milli-Q Water (18.2 MΩ·cm)

Step-by-Step Methodology:

Calculation:

Target Molarity: 0.1 M

Target Volume: 1 L

Note: Using the Henderson-Hasselbalch equation is theoretical. The following empirical

approach is more accurate for temperature-dependent buffers.

Preparation of Stock A (Acid):

Dissolve 20.93 g of MOPS Free Acid in 900 mL of Milli-Q water.

Preparation of Stock B (Base):
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Dissolve 23.13 g of MOPS Sodium Salt in 900 mL of Milli-Q water.

Titration (The Validated Step):

Place Stock A on a magnetic stirrer with a calibrated pH probe.

Slowly add Stock B to Stock A until pH reaches 7.20.

Why? This prevents "overshooting" with strong acids/bases and keeps ionic strength

consistent.

Final Adjustment:

Top up to 1 L with Milli-Q water.[9]

Sterilization (Critical):

Do NOT Autoclave. Autoclaving MOPS generates unknown yellow degradation products

[1].

Filter Sterilize using a 0.22 µm PES (Polyethersulfone) membrane.

Diagram 2: Buffer Preparation Logic

Select Source

MOPS Free Acid
(pH ~3.0)

MOPS Na-Salt
(pH ~11.0)

Method A:
Titrate Acid with NaOH

(High Na+ increase)

Method C (Recommended):
Mix Acid + Salt

(Constant Ionic Strength)

Method B:
Titrate Salt with HCl

(Adds Cl- ions)

Target pH 7.2 0.22µm Filtration
(No Autoclave)

Click to download full resolution via product page

Caption: Decision tree for buffer preparation. Method C is preferred for sensitive biological

applications.
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Part 6: Emergency Response & First Aid
In the event of exposure, immediate action mitigates irritation risks.

Exposure Route Immediate Action Clinical Note

Eyes

Rinse cautiously with water for

15 minutes. Remove contact

lenses.

Alkaline particulate can cause

corneal abrasion.

Skin

Wash with soap and water.

Remove contaminated

clothing.

Prolonged contact may cause

dermatitis.

Inhalation Move to fresh air.[5][6]
If wheezing occurs, oxygen

may be required.

Ingestion

Rinse mouth. Drink 1-2

glasses of water. Do NOT

induce vomiting.

Low toxicity, but gastric

distress is possible.

Fire Fighting:

MOPS emits toxic fumes under fire conditions: Carbon oxides, Nitrogen oxides (NOx), Sulfur

oxides (SOx).

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

References
Good, N. E., et al. (1966).[1][10] Hydrogen ion buffers for biological research. Biochemistry,

5(2), 467-477. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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